Cas no 54788-29-3 (2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid)

• Product Name: 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• CAS No: 54788-29-3
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• MDL: MFCD09832389
• CID: 1590774
• PubChem ID: 46737696
• Update Time: 2025-07-14

2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Tyrosine, 2-fluoro-O-methyl-
• (2S)-2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• 2-Fluoro-4-methoxy-DL-phenylalanine
• SCHEMBL2898766
• WPRRDCRYBYGCQS-UHFFFAOYSA-N
• 54788-29-3
• 2-amino-3-(2-fluoro-4-methoxyphenyl)propionic acid
• 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoicacid
• 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid
• EN300-1850014
• N14191
• AKOS015957015
• MFCD09832389

• MDL： MFCD09832389
• Inchi： 1S/C10H12FNO3/c1-15-7-3-2-6(8(11)5-7)4-9(12)10(13)14/h2-3,5,9H,4,12H2,1H3,(H,13,14)
• InChI Key： WPRRDCRYBYGCQS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C(=O)O)N)OC

Computed Properties

• Exact Mass: 213.08016
• Monoisotopic Mass: 213.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid

Introduction to 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid (CAS No. 54788-29-3)

2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid, identified by its CAS number 54788-29-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of both amino and carboxylic acid functional groups, along with the aromatic ring system, contribute to its unique chemical properties and potential applications in drug discovery.

The< strong>fluoro and< strong>methoxy substituents in the aromatic ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. These substituents are known to enhance metabolic stability, improve bioavailability, and influence receptor binding affinity. The< strong>2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid structure is particularly interesting because it combines these features in a way that suggests potential therapeutic benefits.

In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways involved in various diseases. The< strong>2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid molecule has been studied for its potential role in modulating enzyme activity and receptor interactions. For instance, research has indicated that this compound may have inhibitory effects on certain kinases and other enzymes that are implicated in cancer progression.

The< strong>CAS number 54788-29-3 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and industrial applications. The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic ring system efficiently.

One of the most compelling aspects of< strong>2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid is its potential as a lead compound for drug development. Researchers have utilized computational methods to predict how this molecule might interact with biological targets. These studies have suggested that it could bind to proteins involved in inflammation and immune response, making it a candidate for treating autoimmune diseases.

The< strong>methoxy group in the aromatic ring is particularly important for its ability to engage in hydrogen bonding interactions with biological targets. This feature can enhance the binding affinity of the molecule to its intended target, improving its therapeutic efficacy. Additionally, the< strong>fluoro substituent can influence the electronic properties of the molecule, affecting how it interacts with enzymes and receptors.

In clinical trials conducted so far, derivatives of< strong>2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid have shown encouraging results in preclinical models. These studies have highlighted the compound's potential as an anti-inflammatory agent and as a treatment for certain types of cancer. The results from these trials have prompted further investigation into optimizing the structure for better pharmacological properties.

The chemical synthesis of< strong>CAS number 54788-29-3-based compounds often involves protecting group strategies to ensure that reactive functional groups do not interfere with each other during the synthetic process. Protecting groups are temporary modifications that prevent unwanted reactions while allowing other functional groups to be manipulated more easily. Once the desired structure is achieved, these protecting groups are removed under specific conditions.

The< strong>fluoro-substituted aromatic compounds are known for their broad range of biological activities due to their ability to mimic other functional groups while also influencing electronic properties. The< strong>methoxy-group further enhances these effects by providing additional sites for interaction with biological targets. This combination makes< strong>2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid a versatile scaffold for drug discovery.

The future prospects for< strong>CAS number 54788-29-3-based compounds are promising, with ongoing research aimed at identifying new therapeutic applications. Advances in synthetic chemistry and computational biology are expected to accelerate the discovery process, leading to more efficient development of novel drugs based on this scaffold.

In conclusion, 2-amino-3-(2-fluoro-4-methoxyphenyl)propanoic acid (CAS No. 54788-29-3) is a fascinating compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research and development, particularly in areas such as cancer therapy and inflammation management.